Cas no 1806846-35-4 (6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol)

• Product Name: 6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol
• CAS No: 1806846-35-4
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4806970
• Update Time: 2025-11-03

6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol

• Inchi： 1S/C8H5F2N3O3/c9-7(10)5-1-4(2-11)12-8(13(15)16)6(5)3-14/h1,7,14H,3H2
• InChI Key： CXWNFZWGGDOKLS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C=1CO)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.8
• Topological Polar Surface Area: 103

Additional information on 6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol

6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol: A Comprehensive Overview

The compound 6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol, identified by the CAS number 1806846-35-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging uses in drug design, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

The structure of 6-Cyano-4-(difluoromethyl)-2-nitropyridine-3-methanol is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The presence of a cyano group (-CN) at position 6 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the difluoromethyl group (-CF₂H) at position 4 contributes to both steric and electronic effects, enhancing the molecule's stability and reactivity in various chemical reactions.

In terms of application, this compound has shown promise in the field of pharmacology. Researchers have explored its potential as a lead compound in drug discovery programs targeting specific enzymes and receptors. For instance, studies published in leading journals such as Nature Communications and Chemical Science have highlighted its ability to inhibit certain kinases involved in cancer progression.

Beyond pharmacology, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials for flexible electronics.

The synthesis of CAS No 1806846-35-4 involves a multi-step process that begins with the preparation of intermediates such as cyano derivatives and nitroso compounds. The final step typically involves a coupling reaction under controlled conditions to achieve the desired product. This process requires meticulous control over reaction conditions to ensure optimal yields and product quality.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental fate and potential risks.

The future prospects for this compound are bright, with ongoing research exploring its potential in areas such as green chemistry and sustainable manufacturing processes. As technology advances, it is likely that new applications will emerge, further solidifying its importance in the chemical sciences.